Cas no 1214362-28-3 (METHYL 2-BROMO-3-(TRIFLUOROMETHYL)BENZOATE)

METHYL 2-BROMO-3-(TRIFLUOROMETHYL)BENZOATE structure

1214362-28-3 structure

Product Name:METHYL 2-BROMO-3-(TRIFLUOROMETHYL)BENZOATE

CAS No:1214362-28-3

MF:C₉H₆BrF₃O₂

MW:283.041952610016

MDL:MFCD14697994

CID:3470097

PubChem ID:46311083

Update Time:2025-04-21

METHYL 2-BROMO-3-(TRIFLUOROMETHYL)BENZOATE Chemical and Physical Properties

Names and Identifiers

- METHYL 2-BROMO-3-(TRIFLUOROMETHYL)BENZOATE
- 1214362-28-3
- SCHEMBL22403860
- QMJPSZMMZSUXFE-UHFFFAOYSA-N
- O11864
- AKOS025393818
- TS-00993
- MFCD14697994
- CS-0194175
- methyl2-bromo-3-(trifluoromethyl)benzoate
- MDL： MFCD14697994
- Inchi： 1S/C9H6BrF3O2/c1-15-8(14)5-3-2-4-6(7(5)10)9(11,12)13/h2-4H,1H3
- InChI Key： QMJPSZMMZSUXFE-UHFFFAOYSA-N
- SMILES： BrC1C(C(=O)OC)=CC=CC=1C(F)(F)F

Computed Properties

Exact Mass: 281.95033g/mol
Monoisotopic Mass: 281.95033g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 26.3Å²

METHYL 2-BROMO-3-(TRIFLUOROMETHYL)BENZOATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M010514-50mg	Methyl 2-bromo-3-(trifluoromethyl)benzoate	1214362-28-3		50mg	$ 105.00	2022-06-04
TRC	M010514-100mg	Methyl 2-bromo-3-(trifluoromethyl)benzoate	1214362-28-3		100mg	$ 165.00	2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	113924-1g	Methyl 2-bromo-3-(trifluoromethyl)benzoate	1214362-28-3	97%	1g	7802.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	113924-1g	Methyl 2-bromo-3-(trifluoromethyl)benzoate	1214362-28-3	97%	1g	7802CNY	2021-05-07
Alichem	A015008131-250mg	Methyl 2-bromo-3-(trifluoromethyl)benzoate	1214362-28-3	97%	250mg	$484.80	2023-09-04
Alichem	A015008131-500mg	Methyl 2-bromo-3-(trifluoromethyl)benzoate	1214362-28-3	97%	500mg	$831.30	2023-09-04
Alichem	A015008131-1g	Methyl 2-bromo-3-(trifluoromethyl)benzoate	1214362-28-3	97%	1g	$1549.60	2023-09-04
Apollo Scientific	PC502066-1g	Methyl 2-bromo-3-(trifluoromethyl)benzoate	1214362-28-3	95%	1g	£306.00	2025-02-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M65700-5g	Methyl 2-bromo-3-(trifluoromethyl)benzoate	1214362-28-3		5g	¥5952.0	2021-09-08
eNovation Chemicals LLC	Y1265139-250mg	Methyl 2-bromo-3-(trifluoromethyl)benzoate	1214362-28-3	95%	250mg	$380	2023-09-04

METHYL 2-BROMO-3-(TRIFLUOROMETHYL)BENZOATE Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

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